Cas no 1039957-48-6 (4-methyl(propan-2-yl)aminobutanoic acid)
4-methyl(propan-2-yl)aminobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl(propan-2-yl)aminobutanoic acid
- Butanoic acid, 4-[methyl(1-methylethyl)amino]-
- CS-0346010
- 4-[methyl(propan-2-yl)amino]butanoic acid
- SCHEMBL9883738
- EN300-1843053
- 4-(Isopropyl(methyl)amino)butanoic acid
- 1039957-48-6
-
- Inchi: 1S/C8H17NO2/c1-7(2)9(3)6-4-5-8(10)11/h7H,4-6H2,1-3H3,(H,10,11)
- InChI Key: XYNWELNSSGLRRX-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCCN(C)C(C)C
Computed Properties
- Exact Mass: 159.125928785g/mol
- Monoisotopic Mass: 159.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 0.977±0.06 g/cm3(Predicted)
- Boiling Point: 248.4±23.0 °C(Predicted)
- pka: 4.43±0.10(Predicted)
4-methyl(propan-2-yl)aminobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1843053-0.05g |
4-[methyl(propan-2-yl)amino]butanoic acid |
1039957-48-6 | 0.05g |
$816.0 | 2023-09-19 | ||
| Enamine | EN300-1843053-0.1g |
4-[methyl(propan-2-yl)amino]butanoic acid |
1039957-48-6 | 0.1g |
$855.0 | 2023-09-19 | ||
| Enamine | EN300-1843053-0.25g |
4-[methyl(propan-2-yl)amino]butanoic acid |
1039957-48-6 | 0.25g |
$893.0 | 2023-09-19 | ||
| Enamine | EN300-1843053-0.5g |
4-[methyl(propan-2-yl)amino]butanoic acid |
1039957-48-6 | 0.5g |
$933.0 | 2023-09-19 | ||
| Enamine | EN300-1843053-1.0g |
4-[methyl(propan-2-yl)amino]butanoic acid |
1039957-48-6 | 1g |
$971.0 | 2023-06-03 | ||
| Enamine | EN300-1843053-2.5g |
4-[methyl(propan-2-yl)amino]butanoic acid |
1039957-48-6 | 2.5g |
$1903.0 | 2023-09-19 | ||
| Enamine | EN300-1843053-5.0g |
4-[methyl(propan-2-yl)amino]butanoic acid |
1039957-48-6 | 5g |
$2816.0 | 2023-06-03 | ||
| Enamine | EN300-1843053-10.0g |
4-[methyl(propan-2-yl)amino]butanoic acid |
1039957-48-6 | 10g |
$4176.0 | 2023-06-03 | ||
| Enamine | EN300-1843053-1g |
4-[methyl(propan-2-yl)amino]butanoic acid |
1039957-48-6 | 1g |
$971.0 | 2023-09-19 | ||
| Enamine | EN300-1843053-5g |
4-[methyl(propan-2-yl)amino]butanoic acid |
1039957-48-6 | 5g |
$2816.0 | 2023-09-19 |
4-methyl(propan-2-yl)aminobutanoic acid Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 4-methyl(propan-2-yl)aminobutanoic acid
4-Methyl(propan-2-yl)aminobutanoic Acid: An Emerging Compound in Chemical and Pharmaceutical Research
4-Methyl(propan-2-yl)aminobutanoic acid, also known by its CAS number 1039957-48-6, is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis methods, biological activities, and current research trends.
Chemical Properties: 4-Methyl(propan-2-yl)aminobutanoic acid is a white crystalline solid with the molecular formula C8H17NO2. It has a molecular weight of 159.22 g/mol. The compound is characterized by its amino acid-like structure, featuring an amino group and a carboxylic acid group, along with a branched alkyl chain. This unique structure confers it with several interesting properties, such as solubility in water and polar organic solvents, making it suitable for various chemical reactions and biological studies.
Synthesis Methods: The synthesis of 4-methyl(propan-2-yl)aminobutanoic acid can be achieved through several routes. One common method involves the reaction of 4-bromobutyric acid with isopropylamine in the presence of a base, followed by reduction and subsequent hydrolysis. Another approach involves the condensation of 4-bromobutyric acid with isopropylamine to form the corresponding amide, which is then reduced to the desired product. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for research purposes.
Biological Activities: Recent studies have highlighted the potential biological activities of 4-methyl(propan-2-yl)aminobutanoic acid. One notable area of interest is its role as a potential modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially influencing neurotransmitter release and receptor function. This property makes it an attractive candidate for the development of novel therapeutic agents for neurological disorders.
In addition to its CNS activities, 4-methyl(propan-2-yl)aminobutanoic acid has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).
Clinical Applications: The potential clinical applications of 4-methyl(propan-2-yl)aminobutanoic acid are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use as an adjunct therapy for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary results from animal models have shown promising outcomes, with the compound demonstrating neuroprotective effects and improving cognitive function.
In the context of inflammatory diseases, clinical trials are underway to evaluate the safety and efficacy of 4-methyl(propan-2-yl)aminobutanoic acid. Early data suggest that it may be effective in reducing inflammation and improving symptoms in patients with conditions such as rheumatoid arthritis. These findings are encouraging and warrant further investigation to fully understand its therapeutic potential.
Current Research Trends: The ongoing research on 4-methyl(propan-2-yl)aminobutanoic acid is multifaceted, encompassing both basic science investigations and translational studies. One emerging trend is the exploration of its interactions with other molecules and pathways within cells. For instance, recent studies have identified specific protein targets that are modulated by this compound, providing insights into its mechanism of action.
Another area of interest is the development of prodrugs based on 4-methyl(propan-2-yl)aminobutanoic acid. Prodrugs are inactive derivatives that are converted into active compounds within the body, often leading to improved pharmacokinetic properties such as enhanced bioavailability and reduced side effects. Researchers are actively working on designing prodrugs that can optimize the therapeutic benefits of this compound while minimizing potential adverse effects.
Conclusion: In summary, 4-methyl(propan-2-yl)aminobutanoic acid (CAS No. 1039957-48-6) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation. As research continues to advance, it is likely that new insights will emerge, leading to innovative therapeutic strategies for various diseases.
1039957-48-6 (4-methyl(propan-2-yl)aminobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)